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Compound of Interest

Compound Name: Vactosertib Hydrochloride

Cat. No.: B607394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vactosertib (also known as TEW-7197) is a potent and selective, orally bioavailable small

molecule inhibitor of the transforming growth factor-beta (TGF-β) receptor type 1 (TGFBR1),

also known as activin receptor-like kinase 5 (ALK5), and ALK4.[1][2] It demonstrates

antineoplastic activity by blocking TGF-β signaling, which plays a crucial role in tumor cell

proliferation, migration, and immune suppression.[3][4] Accurate preparation and proper

storage of Vactosertib stock solutions are critical for ensuring experimental reproducibility and

preserving the compound's integrity. These application notes provide detailed protocols and

guidelines for the effective handling of Vactosertib in a research setting.

Physicochemical Properties
A summary of the key physicochemical properties of Vactosertib is presented below.

Property Value Reference

Molecular Formula C₂₂H₁₈FN₇ [3]

Molecular Weight 399.4 g/mol [3]

Appearance White solid [5]

CAS Number 1352608-82-2 [3]
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Vactosertib Signaling Pathway
Vactosertib exerts its biological effects by inhibiting the TGF-β signaling pathway. The diagram

below illustrates the canonical TGF-β signaling cascade and the point of inhibition by

Vactosertib.
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Vactosertib inhibits TGF-β signaling by blocking TβRI/ALK5 kinase activity.
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Vactosertib Stock Solution Preparation
The solubility of Vactosertib can vary between different solvents. It is crucial to use a high-

purity, anhydrous solvent to achieve the desired concentration.[1]

Solubility Data
Solvent

Solubility
(Vactosertib)

Solubility
(Vactosertib HCl)

Notes

DMSO

60-100 mg/mL

(150.22-250.36 mM)

[1][5][6][7]

100 mg/mL (229.42

mM)[8]

Use of fresh,

anhydrous DMSO is

recommended as

moisture can reduce

solubility.[1]

Sonication or gentle

warming may be

required.[5][6]

Ethanol

40-100 mg/mL

(100.15-250.36 mM)

[1][5][7]

Not specified

Sonication may be

necessary to fully

dissolve the

compound.[5]

Water

Insoluble or slightly

soluble (<1 mg/mL)[1]

[5]

20 mg/mL (45.88 mM)

[8]

Sonication is

recommended for the

hydrochloride salt.[8]

Recommended Protocol for Preparing a 10 mM DMSO
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Vactosertib in DMSO.

Materials:

Vactosertib powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
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Sterile, conical-bottom polypropylene tubes

Calibrated pipettes and sterile tips

Vortex mixer

Optional: Water bath or sonicator

Workflow for Stock Solution Preparation:
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Workflow for preparing Vactosertib stock solution.
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Equilibrate: Allow the vial of Vactosertib powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of Vactosertib powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 3.994 mg of Vactosertib (Molecular

Weight = 399.4 g/mol ).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

Vactosertib powder.

Dissolution: Vortex the solution until the Vactosertib is completely dissolved. If necessary,

sonicate the vial or warm it briefly in a water bath (not exceeding 37°C) to aid dissolution.[5]

[6] Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile polypropylene tubes.[1][5]

Storage and Stability of Vactosertib Stock Solutions
Proper storage is essential to maintain the stability and activity of Vactosertib stock solutions.

Recommended Storage Conditions
Form

Storage
Temperature

Duration Notes

Solid Powder -20°C Up to 3 years[1][5] Store desiccated.

Stock Solution in

Solvent
-80°C

Up to 2 years[1][6][7]

[9]

Recommended for

long-term storage.

Avoid repeated

freeze-thaw cycles.[1]

[5]

-20°C
1 month to 1 year[1][7]

[9]

Suitable for shorter-

term storage.

Storage and Handling Workflow
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Recommended storage and handling of Vactosertib stock solutions.

Key Handling Recommendations:

Avoid Freeze-Thaw Cycles: Repeated freezing and thawing can degrade the compound.

Aliquoting into single-use volumes is highly recommended.[1][5]

Protection from Light: While not explicitly stated for Vactosertib, it is good practice to protect

stock solutions from prolonged exposure to light.
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Working Solutions: Prepare working solutions fresh from the stock solution for each

experiment. It is generally not recommended to store dilute aqueous solutions for extended

periods. For in vivo experiments, it is advised to prepare the formulation freshly on the same

day of use.[6][9]

In Vivo Formulation
For in vivo studies, Vactosertib is often administered orally. A common vehicle for oral

administration consists of a suspension in a mixture of solvents. One such formulation involves

a sequential addition of:

10% DMSO

40% PEG300

5% Tween-80

45% Saline[7][9]

It is important to add each solvent sequentially and ensure the solution is clear before adding

the next component.[8] Sonication may be required to achieve a uniform suspension.[7]

Conclusion
The protocols and data presented in these application notes provide a comprehensive guide for

the preparation and storage of Vactosertib stock solutions. Adherence to these guidelines will

help ensure the integrity and consistent performance of Vactosertib in research applications,

leading to more reliable and reproducible experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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